Cas no 1261970-15-3 (3-Chloro-5-(2,4,6-trifluorophenyl)phenol)

• Product Name: 3-Chloro-5-(2,4,6-trifluorophenyl)phenol
• CAS No: 1261970-15-3
• MF: C₁₂H₆ClF₃O
• MW: 258.623652935028
• MDL: MFCD18315643
• CID: 2766725
• PubChem ID: 53221378
• Update Time: 2025-08-05

3-Chloro-5-(2,4,6-trifluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2',4',6'-trifluoro[1,1'-biphenyl]-3-ol
• 1261970-15-3
• DTXSID80686028
• MFCD18315643
• 3-Chloro-5-(2,4,6-trifluorophenyl)phenol, 95%
• 3-CHLORO-5-(2,4,6-TRIFLUOROPHENYL)PHENOL
• 3-Chloro-5-(2,4,6-trifluorophenyl)phenol

• MDL： MFCD18315643
• Inchi： 1S/C12H6ClF3O/c13-7-1-6(2-9(17)3-7)12-10(15)4-8(14)5-11(12)16/h1-5,17H
• InChI Key： PRTOCMQAKZGKGV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC(=CC=1F)F)F)O

Computed Properties

• Exact Mass: 258.0059270Da
• Monoisotopic Mass: 258.0059270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Chloro-5-(2,4,6-trifluorophenyl)phenol

Introduction to 3-Chloro-5-(2,4,6-trifluorophenyl)phenol (CAS No. 1261970-15-3)

3-Chloro-5-(2,4,6-trifluorophenyl)phenol, with the CAS number 1261970-15-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated phenol moiety and a trifluorophenyl substituent. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of 3-Chloro-5-(2,4,6-trifluorophenyl)phenol consists of a phenolic ring with a chlorine atom at the 3-position and a 2,4,6-trifluorophenyl group at the 5-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and stability. These properties are crucial for its potential use in drug development and other chemical applications.

Recent studies have explored the biological activities of 3-Chloro-5-(2,4,6-trifluorophenyl)phenol. One notable area of research is its potential as an antifungal agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, 3-Chloro-5-(2,4,6-trifluorophenyl)phenol has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that it may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic properties of 3-Chloro-5-(2,4,6-trifluorophenyl)phenol have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and low toxicity in animal models, making it a promising candidate for further preclinical and clinical development.

Synthetic methods for producing 3-Chloro-5-(2,4,6-trifluorophenyl)phenol have been optimized to improve yield and purity. A commonly used synthetic route involves the reaction of 3-chlorophenol with 1-fluoro-2,4-difluorobenzene in the presence of a suitable catalyst. This method has been refined to achieve high yields and reduce by-product formation.

The safety profile of 3-Chloro-5-(2,4,6-trifluorophenyl)phenol is an important consideration for its use in pharmaceutical applications. Toxicity studies have shown that it has low acute toxicity in rodents and does not exhibit mutagenic or genotoxic effects. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, 3-Chloro-5-(2,4,6-trifluorophenyl)phenol (CAS No. 1261970-15-3) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antifungal therapy and anti-inflammatory treatments make it an attractive target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.